![molecular formula C14H18N2O3 B5880669 N'-[2-(3,5-dimethylphenoxy)acetyl]cyclopropanecarbohydrazide](/img/structure/B5880669.png)
N'-[2-(3,5-dimethylphenoxy)acetyl]cyclopropanecarbohydrazide
Overview
Description
N'-[2-(3,5-dimethylphenoxy)acetyl]cyclopropanecarbohydrazide, also known as DCPH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DCPH belongs to the class of cyclopropane carbohydrazide derivatives, which have been found to exhibit a wide range of biological activities.
Scientific Research Applications
Pharmacokinetics and Drug Metabolism : Hengy and Kölle (1985) developed a sensitive method for determining gemfibrozil, a compound structurally similar to N'-[2-(3,5-dimethylphenoxy)acetyl]cyclopropanecarbohydrazide, in plasma using high-performance liquid chromatography, which is applicable to pharmacokinetic studies of gemfibrozil (Hengy & Kölle, 1985).
Potential Pesticide Applications : Olszewska, Tarasiuk, and Pikus (2011) characterized N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide by X-ray powder diffraction, noting their potential as pesticides (Olszewska, Tarasiuk, & Pikus, 2011).
Anticonvulsant Activity : Robertson et al. (1987) discovered the anticonvulsant activity of a related compound, 4-amino-N-(2,6-dimethylphenyl)-3,5-dimethylbenzamide, in animal models (Robertson et al., 1987).
Synthesis of Related Pharmaceuticals : Glushkov et al. (1995) described a novel synthesis of gemfibrozil, a pharmaceutical compound structurally similar to the target compound, useful in the treatment of atherosclerosis (Glushkov et al., 1995).
Antibiotic and Enzymatic Inhibition : Rasool et al. (2016) synthesized and studied the antibiotic effect and lipoxygenase activity of N'-substituted-2-(5-((2,4-dimethylphenoxy)methyl)-1,3,4-oxadiazol-2-ylthio)acetohydrazides, a class of molecules bearing multiple functional groups (Rasool et al., 2016).
Soil Transformation of Herbicides : Yih, Swithenbank, and McRae (1970) researched the transformation of N-(1,1-dimethylpropynyl)-3,5-dichlorobenzamide in soil, highlighting its conversion to other compounds under varying conditions (Yih, Swithenbank, & McRae, 1970).
Intramolecular Cyclization Studies : G. and Lamdan (1970) investigated the intramolecular cyclization of N′-chloroacetylsalicylhydrazide, a process relevant to the synthesis of complex organic compounds (G. & Lamdan, 1970).
properties
IUPAC Name |
N'-[2-(3,5-dimethylphenoxy)acetyl]cyclopropanecarbohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c1-9-5-10(2)7-12(6-9)19-8-13(17)15-16-14(18)11-3-4-11/h5-7,11H,3-4,8H2,1-2H3,(H,15,17)(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGLCEAVXDMMLBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OCC(=O)NNC(=O)C2CC2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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